Cas no 22848-79-9 (Ergosta-2,24-dien-26-oicacid, 4,27-bis(acetyloxy)-5,6-epoxy-22-hydroxy-1-oxo-, d-lactone, (4b,5b,6b,22R)-)

• Product Name: Ergosta-2,24-dien-26-oicacid, 4,27-bis(acetyloxy)-5,6-epoxy-22-hydroxy-1-oxo-, d-lactone, (4b,5b,6b,22R)-
• CAS No: 22848-79-9
• MF: C₃₂H₄₂O₈
• MW: 554.671090602875
• CID: 260574
• PubChem ID: 73056
• Update Time: 2025-04-19

Ergosta-2,24-dien-26-oicacid, 4,27-bis(acetyloxy)-5,6-epoxy-22-hydroxy-1-oxo-, d-lactone, (4b,5b,6b,22R)- Chemical and Physical Properties

Names and Identifiers

• Ergosta-2,24-dien-26-oicacid, 4,27-bis(acetyloxy)-5,6-epoxy-22-hydroxy-1-oxo-, d-lactone, (4b,5b,6b,22R)-
• Withaferin A diacetate
• Withaferin-A diacetate
• 22848-79-9
• Cyclopenta[1,2]phenanthro[8a,9-b]oxiren-1(4H)-one, 4-(acetyloxy)-9-[(1S)-1-[(2S)-5-[(acetyloxy)methyl]-3,6-dihydro-4-methyl-6-oxo-2H-pyran-2-yl]ethyl]-5a,6,6a,6b,7,8,9,9a,10,11,11a,11b-dodecahydro-9a,11b-dimethyl-, (4S,4aS,5aR,6aS,6bS,9R,9aS,11aS,11bR...
• NSC 328416
• NSC328416
• Ergosta-2,24-dien-26-oic acid, 4,27-bis(acetyloxy)-5,6-epoxy-22-hydroxy-1-oxo-, delta-lactone, (4beta,5beta,6beta,22R)-
• [(2S)-2-[(1S)-1-(acetoxy-dimethyl-oxo-[?]yl)ethyl]-4-methyl-6-oxo-2,3-dihydropyran-5-yl]methyl acetate

• Inchi： 1S/C32H42O8/c1-16-13-25(39-29(36)21(16)15-37-18(3)33)17(2)22-7-8-23-20-14-28-32(40-28)27(38-19(4)34)10-9-26(35)31(32,6)24(20)11-12-30(22,23)5/h9-10,17,20,22-25,27-28H,7-8,11-15H2,1-6H3/t17-,20-,22+,23-,24-,25-,27-,28+,30+,31-,32+/m0/s1
• InChI Key： KKWMXUXYPBDQQX-GCFZBUCOSA-N
• SMILES： O1[C@@H]2C[C@H]3[C@@H]4CC[C@H]([C@H](C)[C@@H]5CC(C)=C(COC(C)=O)C(=O)O5)[C@@]4(C)CC[C@@H]3[C@]3(C(C=C[C@@H]([C@]132)OC(C)=O)=O)C

Computed Properties

• Exact Mass: 554.28796829g/mol
• Monoisotopic Mass: 554.28796829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 40
• Rotatable Bond Count: 7
• Complexity: 1220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 109Ų